Cas no 40016-26-0 (1-(chloromethyl)-4-octylbenzene)

• Product Name: 1-(chloromethyl)-4-octylbenzene
• CAS No: 40016-26-0
• MF: C₁₅H₂₃Cl
• MW: 238.796123743057
• MDL: MFCD12923001
• CID: 324516
• PubChem ID: 12253177
• Update Time: 2025-04-19

1-(chloromethyl)-4-octylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-4-octyl-
• 1-Chloromethyl-4-n-octylbenzene
• 1-(Chloromethyl)-4-octylbenzene
• 1-Octanamine,hydrobromide
• 4-octyl benzyl chloride
• N-OCTYLAMINE HYDROBROMIDE
• n-Octylamin-hydrobromid
• n-Octylammoniumbromid
• octylammonium bromide
• Octylbenzyl chloride
• p-Octylbenzyl chloride
• AS-62980
• ZVHWQQPJHLSYKL-UHFFFAOYSA-N
• AKOS015958622
• SY262752
• 4-octylbenzyl chloride
• F9995-1136
• 40016-26-0
• AC8312
• MFCD12923001
• SCHEMBL6051278
• DTXSID201303754
• C15H23Cl
• STL302093
• 1-(chloromethyl)-4-octylbenzene

• MDL： MFCD12923001
• Inchi： 1S/C15H23Cl/c1-2-3-4-5-6-7-8-14-9-11-15(13-16)12-10-14/h9-12H,2-8,13H2,1H3
• InChI Key： ZVHWQQPJHLSYKL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 238.14900
• Monoisotopic Mass: 238.1488284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.959±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-90℃
• Boiling Point: 324.1±11.0 °C at 760 mmHg
• Flash Point: 133.7±4.9 °C
• Solubility: Insuluble (1.4E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.32840
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(chloromethyl)-4-octylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides